Cas no 1352719-15-3 (tert-butyl 2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1352719-15-3
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 4586785
• PubChem ID: 59470952
• Update Time: 2025-06-10

tert-butyl 2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(1H-imidazol-2-yl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• tert-butyl (2R)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• CEC71915
• SB17693
• SB17694
• C13274
• MFCD16660093
• DB-120024
• CS-15311
• tert-butyl2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• SY041823
• 1352719-15-3
• CS-B1717
• SCHEMBL239739
• AKOS026715584
• (S)-1-Boc-2-(2-imidazolyl)pyrrolidine
• F2147-1933

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-8-4-5-9(15)10-13-6-7-14-10/h6-7,9H,4-5,8H2,1-3H3,(H,13,14)
• InChI Key： GHITWFDHFOLATC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1=NC=CN1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 422.6±38.0 °C at 760 mmHg
• Flash Point: 209.4±26.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-butyl 2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)